Cas no 31076-85-4 (3-Acetylbenzoyl Chloride)

3-Acetylbenzoyl Chloride structure

3-Acetylbenzoyl Chloride structure

Product Name:3-Acetylbenzoyl Chloride

CAS No:31076-85-4

MF:C₉H₇ClO₂

MW:182.60368180275

MDL:MFCD13174028

CID:916353

PubChem ID:13814736

Update Time:2025-04-19

3-Acetylbenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

- benzoyl chloride, 3-acetyl- (9ci)
- 3-Acetylbenzoyl chloride
- MFCD13174028
- BENZOYL CHLORIDE, 3-ACETYL-
- DB-286005
- SCHEMBL5254838
- 31076-85-4
- DTXSID70550365
- 3-Acetylbenzoyl Chloride
- MDL： MFCD13174028
- Inchi： 1S/C9H7ClO2/c1-6(11)7-3-2-4-8(5-7)9(10)12/h2-5H,1H3
- InChI Key： GRHPCHSOVQAFSQ-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=CC(C(C)=O)=C1)=O

Computed Properties

Exact Mass: 182.0134572g/mol
Monoisotopic Mass: 182.0134572g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 34.1Å²

3-Acetylbenzoyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A170995-100mg	3-Acetylbenzoyl Chloride	31076-85-4		100mg	$ 69.00	2023-04-19
TRC	A170995-250mg	3-Acetylbenzoyl Chloride	31076-85-4		250mg	$ 121.00	2023-04-19
TRC	A170995-500mg	3-Acetylbenzoyl Chloride	31076-85-4		500mg	$ 207.00	2023-04-19
TRC	A170995-1g	3-Acetylbenzoyl Chloride	31076-85-4		1g	$ 320.00	2022-06-08
TRC	A170995-2.5g	3-Acetylbenzoyl Chloride	31076-85-4		2.5g	$ 936.00	2023-04-19
TRC	A170995-5g	3-Acetylbenzoyl Chloride	31076-85-4		5g	$ 1200.00	2023-09-09
abcr	AB540511-1 g	3-Acetylbenzoyl chloride; .	31076-85-4		1g	€425.90	2023-04-14
Apollo Scientific	OR46681-1g	3-Acetylbenzoyl chloride	31076-85-4	95	1g	£351.00	2025-02-20
TRC	A170995-1000mg	3-Acetylbenzoyl Chloride	31076-85-4		1g	$ 391.00	2023-04-19
abcr	AB540511-250mg	3-Acetylbenzoyl chloride; .	31076-85-4		250mg	€228.00	2025-02-18

3-Acetylbenzoyl Chloride Related Literature

1. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

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